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Compound of Interest

Compound Name:
2-Amino-2-(3-

tetrahydrofuranyl)ethanol

Cat. No.: B113201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers

of the chemical compound 2-Amino-2-(3-tetrahydrofuranyl)ethanol, identified by CAS

number 889949-68-2. The information is intended to support research and development

activities in the fields of chemistry and life sciences.

Chemical and Physical Properties
2-Amino-2-(3-tetrahydrofuranyl)ethanol is a specialty chemical intermediate. While extensive

experimental data on its physical properties are not publicly available, the following table

summarizes its key chemical identifiers and calculated properties.
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Property Value Source

CAS Number 889949-68-2 N/A

IUPAC Name
2-amino-2-(tetrahydrofuran-3-

yl)ethan-1-ol
[1]

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

Synonyms

2-AMINO-2-(3-

TETRAHYDROFURANYL)ET

HANOL, 2-Amino-2-

(tetrahydro-furan-3-yl)-ethanol,

2-amino-2-(oxolan-3-yl)ethanol

N/A

Canonical SMILES C1C(C(CO)N)OCC1 N/A

InChI Key
BYHDMZFKZJRAOH-

UHFFFAOYSA-N
N/A

Biological Activity and Experimental Protocols
As of the date of this guide, detailed studies on the specific biological activity, mechanism of

action, and established signaling pathways involving 2-Amino-2-(3-tetrahydrofuranyl)ethanol
are not readily available in the public domain. Consequently, specific experimental protocols for

its use in biological systems have not been identified. This compound is primarily supplied as a

building block for chemical synthesis. Researchers interested in the biological effects of this

compound will need to design and validate their own experimental protocols.

Conceptual Synthetic Pathway
While a specific, detailed synthesis protocol for 2-Amino-2-(3-tetrahydrofuranyl)ethanol is
not widely published, a potential synthetic approach can be conceptualized based on common

organic chemistry reactions. The following diagram illustrates a possible workflow for its

synthesis.
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Conceptual Synthetic Workflow for 2-Amino-2-(3-tetrahydrofuranyl)ethanol

Starting Material Intermediate Steps Final Product

3-Vinyltetrahydrofuran Epoxidatione.g., m-CPBA Azide Opening
NaN3

Reduction
e.g., H2, Pd/C

2-Amino-2-(3-tetrahydrofuranyl)ethanol

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Amino-2-(3-tetrahydrofuranyl)ethanol.

Suppliers
2-Amino-2-(3-tetrahydrofuranyl)ethanol is available from several chemical suppliers,

primarily for research and development purposes. The following table lists some of the known

suppliers. It is recommended to contact the suppliers directly for the most current information

on product availability, purity, and pricing.

Supplier Location Website

BLD Pharm N/A bldpharm.com

Chem-Impex International, Inc. Wood Dale, IL, USA chemimpex.com

Hangzhou Leap Chem Co.,

Ltd.
Hangzhou, China echemi.com

Reagentia Prague, Czech Republic reagentia.eu[2]

Tyger Scientific Inc. Ewing, NJ, USA tygerscientific.com

Disclaimer: This information is for guidance purposes only and should not be considered a

substitute for thorough literature research and experimental validation. The absence of

published data on biological activity does not preclude the possibility of such effects. All

laboratory work should be conducted with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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